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Basic Identifiers and Calculated Properties

The table below compares the available basic and thermophysical property data for the two isomers.

Property
(Z)-6-Tetradecene (cis
isomer)

trans-6-Tetradecene

CAS Registry Number 41446-61-1 [1] Not fully available in search

results

IUPAC Name (Z)-6-Tetradecene [1] Information missing

Chemical Formula C₁₄H₂₈ [1] [2] [3] C₁₄H₂₈ [4]

Molecular Weight 196.37 g/mol [1] [3] Information missing

Boiling Point (Tboil) 523.88 K (calculated) [2] Information missing

Melting Point (Tfus) 242.46 K (calculated) [2] Information missing

Critical Temperature (Tc) 689.82 K (calculated) [2] Information missing
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Property
(Z)-6-Tetradecene (cis
isomer)

trans-6-Tetradecene

Critical Volume (Vc) 0.799 m³/kmol (calculated)

[2]

Information missing

Standard Enthalpy of Formation
(ΔfH°gas)

-215.07 kJ/mol (calculated)

[2]

Information missing

Experimental Data and Spectral Information

Experimental data is available for (Z)-6-Tetradecene, but no comparable data was found for the trans isomer

in the search results.

Aspect (Z)-6-Tetradecene (cis isomer) trans-6-Tetradecene

Mass Spectrum Available (electron ionization) [1] Information missing

Synthesis Protocols Referenced in literature [3] Information missing

Retention Index (I) Multiple values reported (e.g., 1367.40 - 1439.00) [2] Information missing

Experimental Protocol for Gas Chromatography-Mass
Spectrometry (GC-MS)

The mass spectrum for (Z)-6-Tetradecene was obtained using Electron Ionization (EI) mass spectrometry, a

standard method for organic compound analysis [1]. Below is a general workflow for analyzing such

compounds using GC-MS.
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Sample: (Z)-6-Tetradecene
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Sample Preparation: The compound is typically dissolved in a volatile solvent like hexane or
dichloromethane [3].

Gas Chromatography (GC): A microliter volume of the sample is injected into the GC inlet, where it
is vaporized. The vapor is carried by an inert gas (e.g., helium) through a coated capillary column.

The column separates the mixture components based on their affinity between the stationary phase
and the mobile gas phase. The (Z)-6-Tetradecene would elute at a specific retention time, with indices

around 1367-1439 reported in one database [2].
Electron Ionization (EI): As the compound elutes from the GC, it enters the mass spectrometer's

ionization chamber. Here, it is bombarded with high-energy electrons (typically 70 eV), causing the
molecule to lose an electron and form a positively charged molecular ion (M⁺•).

Mass Separation and Detection: These ions are accelerated and separated by a mass analyzer
(like a quadrupole) based on their mass-to-charge ratio (m/z). The data for (Z)-6-Tetradecene was
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compiled by the NIST Mass Spectrometry Data Center, indicating the detection and analysis of its

unique fragmentation pattern [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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